3-Bromo-5-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H10BrNO3S
• Molecular Weight: 292.15 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H10BrNO3S/c10-6-3-8(14-7-1-2-7)5-9(4-6)15(11,12)13/h3-5,7H,1-2H2,(H2,11,12,13)
• InChI Key: CRFZDTWNGJPQBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)Br)S(=O)(=O)N

Description

3-Bromo-5-cyclopropoxybenzenesulfonamide is a sulfonamide derivative featuring a benzene ring substituted with a bromo group, a cyclopropoxy ether, and a sulfonamide moiety. The cyclopropoxy group may enhance metabolic stability and alter lipophilicity compared to simpler alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxybenzenesulfonamide can be achieved through several methods. One common approach involves the bromination of 5-cyclopropoxybenzenesulfonamide using bromine or a brominating agent in the presence of a catalyst. The reaction typically occurs under mild conditions, such as room temperature or slightly elevated temperatures, to ensure high selectivity and yield .

Industrial Production Methods

Industrial production of 3-Bromo-5-cyclopropoxybenzenesulfonamide may involve large-scale bromination reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, to optimize yield and minimize by-products. The use of environmentally friendly solvents and catalysts is also considered to reduce the environmental impact of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxybenzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form sulfonic acids or other oxidized derivatives using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reduction of the sulfonamide group can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium azide, potassium cyanide, amines; typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at moderate temperatures.

Oxidation: Potassium permanganate, hydrogen peroxide; reactions are usually performed in aqueous or organic solvents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are conducted in anhydrous solvents like tetrahydrofuran (THF) or ether at low temperatures.

Major Products Formed

Substitution: Formation of azides, nitriles, or amines depending on the nucleophile used.

Oxidation: Formation of sulfonic acids or other oxidized derivatives.

Reduction: Formation of amines or other reduced products.

Scientific Research Applications

3-Bromo-5-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antibacterial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the treatment of bacterial infections and cancer.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or other proteins involved in biological processes.

Pathways Involved: The compound may modulate various biochemical pathways, including those related to cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

Research Implications

• Target Compound : Further studies are needed to explore its biological activity, particularly in carbonic anhydrase inhibition, where sulfonamides are well-established.
• Comparative Advantages : The cyclopropoxy group’s stability could position the target compound as a superior candidate for in vivo applications compared to analogs with hydrolytically labile groups (e.g., acetyl in ).